1-(5-Bromo-2-furoyl)-4-(2-pyridinyl)piperazine

• Molecular Formula: C14H14BrN3O2
• Molecular Weight: 336.18 g/mol
• IUPAC Name: (5-bromofuran-2-yl)-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H14BrN3O2/c15-12-5-4-11(20-12)14(19)18-9-7-17(8-10-18)13-3-1-2-6-16-13/h1-6H,7-10H2
• InChI Key: XTEDJKUSPUSPOQ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=CC=C(O3)Br

Description

1-(5-Bromo-2-furoyl)-4-(2-pyridinyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a piperazine derivative that is widely used as a research tool in biochemical and physiological studies.

Mechanism of Action

The exact mechanism of action of 1-(5-Bromo-2-furoyl)-4-(2-pyridinyl)piperazine is not fully understood. However, it has been reported to act as a modulator of various neurotransmitter systems in the brain. It has been shown to enhance the release of dopamine and serotonin, which are important neurotransmitters involved in various physiological processes.
Biochemical and physiological effects:
The compound has been reported to exhibit various biochemical and physiological effects. It has been shown to enhance the release of dopamine and serotonin, which are important neurotransmitters involved in various physiological processes. Additionally, it has been reported to exhibit anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is readily available and easy to synthesize. Additionally, it exhibits potent activity against various receptors, making it a useful research tool in various fields. However, the compound has some limitations. It has been reported to exhibit poor solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(5-Bromo-2-furoyl)-4-(2-pyridinyl)piperazine. One potential area of research is the development of new derivatives of the compound with improved solubility and potency. Additionally, the compound could be used as a research tool to study the role of dopamine and serotonin in various physiological processes. Further research could also explore the potential therapeutic applications of the compound in the treatment of various neurological and psychiatric disorders.
Conclusion:
In conclusion, 1-(5-Bromo-2-furoyl)-4-(2-pyridinyl)piperazine is a compound that has gained significant attention in the field of scientific research. It has been widely used as a research tool in various fields and has exhibited potent activity against various receptors. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of the compound.

Synthesis Methods

The synthesis of 1-(5-Bromo-2-furoyl)-4-(2-pyridinyl)piperazine involves the reaction of 5-bromo-2-furoic acid with 2-chloromethylpyridine, followed by the reaction with piperazine. The synthesis method is well-established and has been reported in various research articles.

Scientific Research Applications

The compound has been widely used as a research tool in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been reported to exhibit potent activity against various receptors such as dopamine, serotonin, and adrenergic receptors. Additionally, it has been used as a probe to study the binding sites of these receptors.